Cas no 875514-20-8 (methyl 8-bromo-1,6-naphthyridine-2-carboxylate)

• Product Name: methyl 8-bromo-1,6-naphthyridine-2-carboxylate
• CAS No: 875514-20-8
• MF: C₁₀H₇BrN₂O₂
• MW: 267.078781366348
• MDL: MFCD23105782
• CID: 891111
• PubChem ID: 11594176
• Update Time: 2025-10-30

methyl 8-bromo-1,6-naphthyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 8-BROMO-[1,6]NAPHTHYRIDINE-2-CARBOXYLIC ACID METHYLAMIDE
• methyl 8-bromo-1,6-naphthyridine-2-carboxylate
• 1,6-Naphthyridine-2-carboxylic acid,8-bromo-,methyl ester
• UNEAHRBLJLHMDQ-UHFFFAOYSA-N
• EN300-315166
• DTXSID40469157
• methyl-8-bromo-1,6-naphthyridine-2-carboxylate
• 8-Bromo-[1,6]naphthyridine-2-carboxylic acid methyl ester
• 1,6-Naphthyridine-2-carboxylic acid, 8-bromo-, methyl ester
• Methyl8-bromo-1,6-naphthyridine-2-carboxylate
• 875514-20-8
• SCHEMBL4580779

• MDL： MFCD23105782
• Inchi： 1S/C10H7BrN2O2/c1-15-10(14)8-3-2-6-4-12-5-7(11)9(6)13-8/h2-5H,1H3
• InChI Key： UNEAHRBLJLHMDQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2=CC=C(C(=O)OC)N=C21

Computed Properties

• Exact Mass: 264.98500
• Monoisotopic Mass: 265.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 54.88000
• LogP: 2.14280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on methyl 8-bromo-1,6-naphthyridine-2-carboxylate

Methyl 8-Bromo-1,6-Naphthyridine-2-Carboxylate: A Comprehensive Overview

The compound methyl 8-bromo-1,6-naphthyridine-2-carboxylate (CAS No. 875514-20-8) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and material science. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with two nitrogen atoms in the ring system. The presence of a bromine atom at the 8-position and a methyl ester group at the 2-position makes this compound unique, offering it distinct chemical and biological properties.

Recent studies have highlighted the potential of methyl 8-bromo-1,6-naphthyridine-2-carboxylate as a promising candidate in drug discovery. Researchers have explored its role as a modulator of various cellular pathways, particularly in cancer biology. The compound has shown remarkable activity in inhibiting key enzymes involved in tumor progression, making it a valuable lead for developing anti-cancer therapies. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-proliferative effects on human breast cancer cells without significant cytotoxicity to normal cells.

The synthesis of methyl 8-bromo-1,6-naphthyridine-2-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The starting material is typically derived from naphthalene derivatives, which undergo bromination and subsequent ring modification to form the naphthyridine skeleton. The introduction of the methyl ester group is achieved through esterification reactions, ensuring high purity and stability of the final product. This compound is also amenable to further functionalization, allowing researchers to explore its potential in diverse chemical libraries.

In terms of physical properties, methyl 8-bromo-1,6-naphthyridine-2-carboxylate is characterized by its high melting point and moderate solubility in organic solvents. These properties make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which are essential for quality control and characterization in pharmaceutical development.

One of the most exciting developments involving this compound is its application in the field of photovoltaics. Recent research has shown that derivatives of methyl 8-bromo-1,6-naphthyridine-2-carboxylate can act as efficient electron transport materials in organic solar cells. This discovery has opened new avenues for improving the efficiency and stability of next-generation solar cell technologies.

Moreover, the compound's ability to form stable coordination complexes with transition metals has been exploited in catalysis. For example, studies have demonstrated that metal complexes derived from methyl 8-bromo-1,6-naphthyridine-2-carboxylate can serve as highly active catalysts for carbon-carbon bond formation reactions. This finding has significant implications for green chemistry and sustainable synthesis methods.

In conclusion, methyl 8-bromo-1,6-naphthyridine-2-carboxylate (CAS No. 875514-20-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool in drug discovery, materials science, and catalysis. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing modern science and technology.